Cas no 590353-65-4 (6-Tert-butyl-3-(piperidin-1-ylcarbonyl)-4,5,6,7-tetrahydro-1-benzothien-2-ylamine)

• Product Name: 6-Tert-butyl-3-(piperidin-1-ylcarbonyl)-4,5,6,7-tetrahydro-1-benzothien-2-ylamine
• CAS No: 590353-65-4
• MF: C₁₈H₂₈N₂OS
• MW: 320.492723464966
• MDL: MFCD03422674
• CID: 4715437
• Update Time: 2025-06-08

6-Tert-butyl-3-(piperidin-1-ylcarbonyl)-4,5,6,7-tetrahydro-1-benzothien-2-ylamine Chemical and Physical Properties

Names and Identifiers

• 6-tert-butyl-3-(piperidin-1-ylcarbonyl)-4,5,6,7-tetrahydro-1-benzothien-2-ylamine
• (2-Amino-6-(tert-butyl)-4,5,6,7-tetrahydrobenzo[b]thiophen-3-yl)(piperidin-1-yl)methanone
• (2-amino-6-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophen-3-yl)(piperidin-1-yl)methanone
• Oprea1_694808
• BBL017009
• STK438857
• ST50844789
• R7476
• 6-tert-butyl-3-(piperidine-1-carbonyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amin
• 6-Tert-butyl-3-(piperidin-1-ylcarbonyl)-4,5,6,7-tetrahydro-1-benzothien-2-ylamine

• MDL： MFCD03422674
• Inchi： 1S/C18H28N2OS/c1-18(2,3)12-7-8-13-14(11-12)22-16(19)15(13)17(21)20-9-5-4-6-10-20/h12H,4-11,19H2,1-3H3
• InChI Key： UXISAUWIIAZMLX-UHFFFAOYSA-N
• SMILES： S1C(=C(C(N2CCCCC2)=O)C2=C1CC(CC2)C(C)(C)C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 414
• Topological Polar Surface Area: 74.6

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 522.0±50.0 °C at 760 mmHg
• Flash Point: 269.5±30.1 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

6-Tert-butyl-3-(piperidin-1-ylcarbonyl)-4,5,6,7-tetrahydro-1-benzothien-2-ylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 6-Tert-butyl-3-(piperidin-1-ylcarbonyl)-4,5,6,7-tetrahydro-1-benzothien-2-ylamine

Comprehensive Overview of 6-Tert-butyl-3-(piperidin-1-ylcarbonyl)-4,5,6,7-tetrahydro-1-benzothien-2-ylamine (CAS No. 590353-65-4)

The compound 6-Tert-butyl-3-(piperidin-1-ylcarbonyl)-4,5,6,7-tetrahydro-1-benzothien-2-ylamine (CAS No. 590353-65-4) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a tetrahydrobenzothiophene core modified with a tert-butyl group and a piperidine carbonyl moiety, makes it a subject of interest for drug discovery and medicinal chemistry. Researchers are increasingly exploring its applications in targeting specific enzymes or receptors, particularly in the context of neurodegenerative diseases and metabolic disorders.

In recent years, the demand for novel small-molecule inhibitors and modulators has surged, driven by advancements in precision medicine. 6-Tert-butyl-3-(piperidin-1-ylcarbonyl)-4,5,6,7-tetrahydro-1-benzothien-2-ylamine has garnered attention due to its potential role in modulating G-protein-coupled receptors (GPCRs), a class of proteins implicated in numerous physiological processes. This aligns with current trends in drug repurposing and targeted therapy, where compounds with well-defined pharmacophores are prioritized for further investigation.

The synthesis of 590353-65-4 involves multi-step organic reactions, including amide coupling and cyclization strategies, which are critical for achieving high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize its structure and ensure batch-to-batch consistency. These methods are essential for meeting regulatory standards in preclinical studies, a topic frequently searched by professionals in the pharmaceutical industry.

From a biochemical perspective, the tert-butyl group in 6-Tert-butyl-3-(piperidin-1-ylcarbonyl)-4,5,6,7-tetrahydro-1-benzothien-2-ylamine enhances lipophilicity, potentially improving blood-brain barrier penetration—a key consideration for CNS drug development. Meanwhile, the piperidin-1-ylcarbonyl fragment may contribute to binding affinity, as piperidine derivatives are known to interact with diverse biological targets. Such insights are valuable for researchers optimizing structure-activity relationships (SAR), a recurring theme in academic and industrial forums.

Environmental and safety profiles of CAS No. 590353-65-4 are also under scrutiny, reflecting broader societal concerns about green chemistry and sustainable synthesis. Efforts to minimize hazardous solvents or catalysts in its production resonate with the principles of green pharmaceutical manufacturing, a hot topic in both scientific literature and regulatory discussions.

In summary, 6-Tert-butyl-3-(piperidin-1-ylcarbonyl)-4,5,6,7-tetrahydro-1-benzothien-2-ylamine represents a promising scaffold for therapeutic innovation. Its study intersects with cutting-edge trends like computational drug design and fragment-based screening, addressing frequently asked questions about efficiency in modern drug discovery. As research progresses, this compound may unlock new avenues for treating complex diseases while adhering to evolving safety and sustainability benchmarks.